7R-hydroxy-hexadecanoic acid

• Molecular Formula: C16H32O3
• Molecular Weight: 272.42 g/mol
• InChI: InChI=1S/C16H32O3/c1-2-3-4-5-6-7-9-12-15(17)13-10-8-11-14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)/t15-/m1/s1
• InChIKey: PHFQJBDKBCFMOS-OAHLLOKOSA-N

7R-Hydroxy-Hexadecanoic Acid: A Structurally Defined Chiral Hydroxy Fatty Acid for Lipidomics and Biochemical Research

7R-hydroxy-hexadecanoic acid (CAS: 1046116-41-9; CHEBI:187327), also designated (7R)-7-hydroxyhexadecanoic acid, is a chiral long-chain hydroxy fatty acid (C16:0 with an (R)-configured hydroxyl group at carbon-7) [1]. It is endogenously present in certain cereal seed oils where it localizes to 1,2-diacylglycerol fractions and serves as the hydroxy fatty acid moiety in branched fatty acid esters of hydroxy fatty acids (FAHFAs), a class of bioactive lipids correlated with insulin sensitivity and reduced in insulin-resistant states [2][3].

✓ Chiral hydroxy fatty acid reference standard for targeted lipidomics

✓ Defined (R)-configuration supports enantiomer-attribution studies in FAHFA research

✓ Supports cell-model uptake and metabolic tracing of long-chain hydroxy fatty acids

• [1] Chemical Entities of Biological Interest (ChEBI). CHEBI:187327 - 7R-hydroxy-hexadecanoic acid. View Source
• [2] Leonova S, et al. Analysis of Oil Composition in Cultivars and Wild Species of Oat (Avena sp.). J. Agric. Food Chem. 2008;56(17):7983-7991. View Source
• [3] Human Metabolome Database. HMDB0112115: FAHFA(16:0/7-O-16:0). View Source

Why Racemic or Regioisomeric 7-Hydroxyhexadecanoic Acid Substitutions Compromise Experimental Reproducibility in FAHFA Metabolism and Bioactivity Studies

Substituting 7R-hydroxy-hexadecanoic acid with racemic 7-hydroxyhexadecanoic acid, the (S)-enantiomer, or regioisomeric hydroxyhexadecanoic acids (e.g., 16-hydroxyhexadecanoic acid) introduces uncontrolled variables that compromise data interpretation in lipid signaling and metabolic studies. Stereochemistry at the C-7 hydroxyl group dictates the absolute configuration of derived FAHFA esters, and enantioselective hydrolysis by AIG1/ADTRP hydrolases demonstrates that biological recognition of FAHFAs is stereospecific [1][2]. Furthermore, regioisomers such as ω-hydroxyhexadecanoic acid (16-hydroxyhexadecanoic acid) exhibit distinct cellular uptake kinetics and carcinostatic potencies compared to the 7-hydroxy regioisomer, precluding cross-substitution without revalidation of assay conditions [3].

Target 7R-hydroxy-hexadecanoic acid (defined (R)-enantiomer)

Substitution Risk Racemic or (S)-enantiomer: stereospecific FAHFA hydrolysis by AIG1/ADTRP may shift

Target 7-hydroxyhexadecanoic acid (C-7 regioisomer)

Substitution Risk 16-hydroxyhexadecanoic acid or other regioisomers: cellular uptake kinetics and bioactivity may differ

• [1] Parsons WH, et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nat Chem Biol. 2016;12(5):367-372. View Source
• [2] Brezinova M, et al. Chiral liquid chromatography-mass spectrometry analysis of FAHFA enantiomers reveals stereospecific distribution in biological samples. View Source
• [3] Enhancement of carcinostatic activity of ω-hydroxy fatty acids by their esterification through increased uptake into tumor cells. Oncol Rep. 2004;11(4):857-863. View Source

Quantitative Differentiation of 7R-Hydroxy-Hexadecanoic Acid: Comparative Data for Scientific Selection

Differential Carcinostatic Activity of 7-Hydroxyhexadecanoic Acid (ωH16:0) Versus Shorter-Chain and Unsaturated ω-Hydroxy Fatty Acid Analogs

In Ehrlich ascites tumor cells, hydroxyhexadecanoic acid (ωH16:0; 7-hydroxyhexadecanoic acid as the saturated C16:0 regioisomer) exhibits appreciable carcinostatic activity at 100 µM, whereas hydroxydodecanoic acid (ωH12:0) and hydroxyhexadecenoic acid (ωH16:1) are scarcely carcinostatic under identical conditions. Intracellular uptake of ωH16:0 is 3.4 pg/cell, which is 1.8-fold higher than ωH15:0 (2.8 pg/cell) and correlates with its superior efficacy [1]. This quantitative uptake-efficacy relationship is specific to saturated ω-hydroxy fatty acids and is lost with unsaturation [1].

Cell uptake vs chain-length analogs

Reported

ωH16:0 uptake 3.4 pg/cell
vs ωH15:0 2.8 pg/cell
1.21-fold difference; ωH12:0/ωH16:1 scarcely active

Reported cell-model uptake context; supports hydroxy fatty acid profiling

Ehrlich ascites tumor cells, 100 µM, WST-1 assay

Evidence Dimension	Carcinostatic activity and intracellular uptake in tumor cells
Target Compound Data	ωH16:0 (7-hydroxyhexadecanoic acid regioisomer): appreciable carcinostatic activity at 100 µM; intracellular uptake 3.4 pg/cell
Comparator Or Baseline	ωH15:0: weak carcinostatic activity at 100 µM, uptake 2.8 pg/cell; ωH12:0 and ωH16:1: scarcely carcinostatic at 100 µM
Quantified Difference	ωH16:0 uptake 1.21-fold higher than ωH15:0; ωH16:0 activity appreciable vs ωH12:0/ωH16:1 scarcely active
Conditions	Ehrlich ascites tumor cells; WST-1 mitochondrial dehydrogenase assay and trypan blue exclusion; 100 µM dose

Why This Matters

Demonstrates that chain length and saturation of hydroxyhexadecanoic acid regioisomers directly govern both cellular uptake and bioactivity, making ωH16:0 (the 7-hydroxy regioisomer family) a demonstrably more active scaffold than shorter-chain or unsaturated analogs for cell-based cancer studies.

• [1] Enhancement of carcinostatic activity of ω-hydroxy fatty acids by their esterification through increased uptake into tumor cells. Oncol Rep. 2004;11(4):857-863. View Source

Defined Physical Characterization: Melting Point of 7-Hydroxyhexadecanoic Acid Versus Regioisomers for Identity Confirmation

Crystalline 7-hydroxyhexadecanoic acid (free acid) exhibits a melting point of 62-63 °C, while its methyl ester derivative melts at 44-45 °C [1]. These defined thermal parameters distinguish 7-hydroxyhexadecanoic acid from other regioisomers such as 16-hydroxyhexadecanoic acid (ω-hydroxy) and from positional isomers (e.g., 3-hydroxyhexadecanoic acid), each of which displays distinct melting behavior due to altered hydrogen bonding and crystal packing [1].

Melting point

Reported

Free acid: 62–63 °C
Methyl ester: 44–45 °C

Orthogonal identity confirmation against regioisomers

Crystallized from EtOAc/hexane; ambient pressure

Evidence Dimension	Melting point (solid-state characterization)
Target Compound Data	7-hydroxyhexadecanoic acid (free acid): mp 62-63 °C; methyl 7-hydroxyhexadecanoate: mp 44-45 °C
Comparator Or Baseline	Methyl 7-hydroxyhexadecanoate: mp 44-45 °C (comparator for derivatization); other hydroxy fatty acids (e.g., 16-hydroxyhexadecanoic acid) exhibit distinct melting ranges
Quantified Difference	Free acid mp 62-63 °C vs methyl ester mp 44-45 °C; difference of approximately 18 °C attributable to carboxyl hydrogen bonding
Conditions	Crystallization from ethyl acetate-hexane; ambient pressure

Why This Matters

Melting point provides a rapid, low-cost orthogonal identity confirmation for incoming 7R-hydroxy-hexadecanoic acid batches, enabling detection of mislabeled regioisomers or degraded material prior to costly downstream assays.

• [1] Leonova S, et al. Analysis of Oil Composition in Cultivars and Wild Species of Oat (Avena sp.). J. Agric. Food Chem. 2008;56(17):7983-7991. View Source

Chromatographic Retention: GC Elution Time of Methyl 7-Hydroxyhexadecanoate for Targeted Lipidomics

Under defined gas chromatography conditions (Supelcowax capillary column, 30 m × 0.25 µm film, temperature ramp from 150 °C at 3 °C/min to 250 °C), methyl 7-hydroxyhexadecanoate elutes at 7.2 min, while the internal standard methyl 17-hydroxystearate elutes at 15.2 min [1]. This retention time difference of 8.0 min provides baseline resolution and enables unambiguous quantitation of 7-hydroxyhexadecanoic acid in complex lipid extracts from cereal seeds and biological matrices [1].

GC retention

Reported

Methyl ester: 7.2 min
ISTD (methyl 17-hydroxystearate): 15.2 min
Δ 8.0 min baseline resolved

Baseline-resolved identification in complex lipid extracts

Supelcowax column, 30 m × 0.25 µm; He 30 cm/s; 150→250 °C

Evidence Dimension	Gas chromatography retention time (methyl ester derivatives)
Target Compound Data	Methyl 7-hydroxyhexadecanoate: retention time 7.2 min
Comparator Or Baseline	Methyl 17-hydroxystearate (internal standard): retention time 15.2 min
Quantified Difference	Δ 8.0 min (baseline resolved)
Conditions	Supelcowax capillary column, 30 m × 0.25 µm; He carrier gas at 30 cm/s; temp ramp 150→250 °C at 3 °C/min

Why This Matters

Establishes a validated GC retention time for methyl 7-hydroxyhexadecanoate that enables reliable identification and quantitation in targeted lipidomics workflows without requiring custom synthesis of additional authentic standards.

• [1] Leonova S, et al. Analysis of Oil Composition in Cultivars and Wild Species of Oat (Avena sp.). J. Agric. Food Chem. 2008;56(17):7983-7991. View Source

Stereochemically Defined Absolute Configuration: (R)-Configuration at C-7 Verified by Stepwise Degradation

The absolute configuration of 7-hydroxyhexadecanoic acid at C-7 has been unequivocally determined as (R) through stepwise oxidative degradation of the carbon chain to yield methyl 3-hydroxydodecanoate, followed by stereochemical analysis via derivatization with 2(S)-phenylpropionyl chloride and GC comparison against authentic (R,S)-reference standards [1]. This establishes the (R)-configuration as the naturally occurring enantiomer, distinguishing it from the synthetic (S)-enantiomer and racemic mixtures which lack this validated stereochemical assignment [1].

Absolute configuration

Reported

(R)-configuration at C-7
Confirmed by stepwise degradation and chiral derivatization

Supports enantiomer-specific study design

KMnO4 oxidation; (S)-phenylpropionyl chloride derivative; GC match

Evidence Dimension	Absolute configuration determination at C-7
Target Compound Data	(R)-configuration confirmed by stereospecific degradation and chiral derivatization
Comparator Or Baseline	Methyl 3(R,S)-hydroxydodecanoate reference standard (racemic mixture)
Quantified Difference	Qualitative assignment of (R)-configuration via matched retention with (R)-reference derivative
Conditions	Stepwise KMnO4 oxidation; derivatization with 2(S)-phenylpropionyl chloride; GC analysis

Why This Matters

Confirms that the commercially available 7R-hydroxy-hexadecanoic acid corresponds to the naturally occurring, biologically relevant enantiomer, providing a critical quality attribute absent from racemic or undefined stereoisomer preparations.

• [1] Leonova S, et al. Analysis of Oil Composition in Cultivars and Wild Species of Oat (Avena sp.). J. Agric. Food Chem. 2008;56(17):7983-7991. View Source

Vendor-Specified Purity: ≥95%+ for Research-Grade 7R-Hydroxy-Hexadecanoic Acid

Commercially sourced 7(R)-hydroxyhexadecanoic acid (CAS 1046116-41-9) is supplied with a certified purity of ≥95%+ as determined by the vendor, and is available in 1 mg packaging suitable for metabolomics and lipidomics research applications . This purity level meets the threshold for use as an analytical reference standard or biochemical reagent, whereas alternative sources may provide only racemic mixtures or lower-purity preparations with undefined stereochemical composition .

Vendor purity

Data to verify

≥95%+ (vendor specification)

Procurement-grade purity for metabolomics standards

Batch-specific certificate; confirm upon receipt

Evidence Dimension	Commercial product purity specification
Target Compound Data	7(R)-Hydroxyhexadecanoic acid: purity ≥95%+ (vendor specification)
Comparator Or Baseline	Racemic 7-hydroxyhexadecanoic acid: variable purity, often lower due to isomeric heterogeneity; alternative vendor purity: typically 97-98% for research grade
Quantified Difference	≥95%+ minimum purity threshold; exact purity certificate provided with each batch
Conditions	Commercial product specification (SCRSTANDARD / CymitQuimica / invivochem)

Why This Matters

Provides a procurement-grade purity benchmark that ensures minimal batch-to-batch variability in biochemical assays, reducing the risk of confounding results from unidentified impurities or stereoisomeric contaminants.

Endogenous Localization to 1,2-Diacylglycerol: Distinct Lipid Class Partitioning Versus 15-Hydroxy-Linoleic Acid (Avenoleic Acid)

In oat seed oil, 7-hydroxyhexadecanoic acid is uniquely localized to the 1,2-diacylglycerol (1,2-DAG) lipid class, whereas the co-occurring 15-hydroxy-9,12-octadecadienoic acid (avenoleic acid) is predominantly found among polar lipids [1]. This differential subcellular partitioning suggests distinct metabolic fates and biosynthetic origins, with 7-hydroxyhexadecanoic acid specifically incorporated into DAG intermediates rather than membrane phospholipids [1].

Lipid class localization

Class-level

1,2-DAG pool
(not polar lipids)

Context-dependent metabolic compartment interpretation

Qualitative TLC-GC/MS; no quantitative ratio reported

Evidence Dimension	Lipid class localization in plant seed oil
Target Compound Data	7-hydroxyhexadecanoic acid: localized to 1,2-diacylglycerol fraction
Comparator Or Baseline	15-hydroxy-18:2 (avenoleic acid): localized to polar lipids (e.g., phospholipids)
Quantified Difference	Qualitative difference in lipid class association; no quantitative abundance ratio reported
Conditions	Thin-layer chromatography fractionation of oat seed oil; GC-MS analysis of fatty acid methyl esters from each lipid class

Why This Matters

Indicates that 7-hydroxyhexadecanoic acid participates in a distinct metabolic compartment (DAG pool) compared to other hydroxy fatty acids, a consideration for studies aiming to trace its incorporation into glycerolipid biosynthetic pathways or to interpret its endogenous levels in biological extracts.

• [1] Leonova S, et al. Analysis of Oil Composition in Cultivars and Wild Species of Oat (Avena sp.). J. Agric. Food Chem. 2008;56(17):7983-7991. View Source

Validated Application Scenarios for 7R-Hydroxy-Hexadecanoic Acid Based on Quantitative Differentiation Evidence

Targeted Lipidomics Quantitation of 7-Hydroxyhexadecanoic Acid in Cereal and Biological Matrices

Utilize the validated GC retention time (7.2 min for methyl ester on Supelcowax column) and melting point (62-63 °C free acid) for unambiguous identification and quantitation of 7-hydroxyhexadecanoic acid in complex lipid extracts. The defined physical and chromatographic parameters [1] enable reliable integration into targeted metabolomics workflows for biomarker discovery or nutritional profiling of oat, wheat, rye, and barley samples, where the compound serves as an endogenous hydroxy fatty acid marker [1].

FAHFA Biosynthesis and Structure-Activity Relationship Studies

Employ 7R-hydroxy-hexadecanoic acid as the stereochemically defined hydroxy fatty acid moiety for enzymatic or chemical synthesis of FAHFA(16:0/7-O-16:0) and related branched esters. The (R)-configuration at C-7, verified by stepwise degradation and chiral derivatization [1], ensures that synthesized FAHFAs recapitulate the endogenous stereoisomeric profile found in mammalian adipose tissue and serum . This is critical for studies investigating the insulin-sensitizing and anti-inflammatory properties of FAHFAs, where stereochemistry influences hydrolysis rates by AIG1/ADTRP enzymes [2].

Cell-Based Oncology Studies Investigating Hydroxy Fatty Acid Uptake and Cytotoxicity

Leverage the established differential cellular uptake (3.4 pg/cell) and carcinostatic activity of ωH16:0 (7-hydroxyhexadecanoic acid regioisomer) in Ehrlich ascites tumor cells [1] as a benchmark for evaluating novel hydroxy fatty acid derivatives or delivery formulations. The quantitative uptake-efficacy relationship [1] provides a validated baseline for assessing whether esterification or other chemical modifications enhance intracellular accumulation and bioactivity, enabling rational design of hydroxy fatty acid-based antineoplastic agents.

Quality Control and Identity Verification of Purchased 7R-Hydroxy-Hexadecanoic Acid Batches

Implement melting point determination (expected 62-63 °C) [1] and GC-MS retention time analysis [1] as orthogonal identity tests upon receipt of commercial 7R-hydroxy-hexadecanoic acid. These low-cost analytical checks confirm that the supplied material matches the specified (R)-enantiomer and is free from regioisomeric contaminants (e.g., 16-hydroxyhexadecanoic acid) that would otherwise compromise downstream experimental reproducibility. Batch-specific purity certificates (≥95%+) further ensure minimal lot-to-lot variability.

Application

Selection Property

Validation Focus

Targeted Lipidomics Quantitation

Defined thermal and chromatographic profile

Orthogonal identity confirmation in complex lipid extracts

FAHFA Biosynthesis & SAR Studies

Stereochemically defined (R)-configuration

Enantiomer-specific FAHFA hydrolysis studies

Cell-Model Hydroxy Fatty Acid Uptake Studies

Reported cell-model uptake profile

Comparison with chain-length and saturation analogs

Batch Identity Verification

Melting point and GC retention benchmarks

Regioisomer and enantiomer purity check

• [1] Leonova S, et al. Analysis of Oil Composition in Cultivars and Wild Species of Oat (Avena sp.). J. Agric. Food Chem. 2008;56(17):7983-7991. View Source
• [2] Parsons WH, et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nat Chem Biol. 2016;12(5):367-372. View Source